Cas no 1705250-66-3 (4-((1-(2-(4-chlorophenyl)acetyl)piperidin-4-yl)oxy)-6-methyl-2H-pyran-2-one)

• Product Name: 4-((1-(2-(4-chlorophenyl)acetyl)piperidin-4-yl)oxy)-6-methyl-2H-pyran-2-one
• CAS No: 1705250-66-3
• MF: C₁₉H₂₀ClNO₄
• MW: 361.819404602051
• CID: 6528794
• PubChem ID: 90628974
• Update Time: 2025-07-19

4-((1-(2-(4-chlorophenyl)acetyl)piperidin-4-yl)oxy)-6-methyl-2H-pyran-2-one Chemical and Physical Properties

Names and Identifiers

• 1705250-66-3
• AKOS025102439
• 4-[1-[2-(4-chlorophenyl)acetyl]piperidin-4-yl]oxy-6-methylpyran-2-one
• 4-((1-(2-(4-chlorophenyl)acetyl)piperidin-4-yl)oxy)-6-methyl-2H-pyran-2-one
• F6473-8060
• 4-({1-[2-(4-chlorophenyl)acetyl]piperidin-4-yl}oxy)-6-methyl-2H-pyran-2-one

• Inchi： 1S/C19H20ClNO4/c1-13-10-17(12-19(23)24-13)25-16-6-8-21(9-7-16)18(22)11-14-2-4-15(20)5-3-14/h2-5,10,12,16H,6-9,11H2,1H3
• InChI Key： XOAUXHSZYZQDOJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CC(N1CCC(CC1)OC1=CC(=O)OC(C)=C1)=O

Computed Properties

• Exact Mass: 361.1080858g/mol
• Monoisotopic Mass: 361.1080858g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 570
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 55.8Ų

Additional information on 4-((1-(2-(4-chlorophenyl)acetyl)piperidin-4-yl)oxy)-6-methyl-2H-pyran-2-one

Comprehensive Overview of 4-((1-(2-(4-chlorophenyl)acetyl)piperidin-4-yl)oxy)-6-methyl-2H-pyran-2-one (CAS No. 1705250-66-3)

The compound 4-((1-(2-(4-chlorophenyl)acetyl)piperidin-4-yl)oxy)-6-methyl-2H-pyran-2-one (CAS No. 1705250-66-3) is a structurally complex molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique combination of a piperidine core, a 4-chlorophenyl moiety, and a pyran-2-one ring makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of enzymatic activity, given its structural resemblance to known bioactive molecules.

One of the key features of this compound is its piperidin-4-yloxy linkage, which enhances its ability to interact with biological targets. The presence of the 4-chlorophenyl group further contributes to its lipophilicity, potentially improving membrane permeability—a critical factor in drug development. Recent studies have explored its role in targeting specific G-protein-coupled receptors (GPCRs), a hot topic in modern pharmacology due to their involvement in numerous diseases.

In the context of current trends, 4-((1-(2-(4-chlorophenyl)acetyl)piperidin-4-yl)oxy)-6-methyl-2H-pyran-2-one aligns with the growing demand for small-molecule therapeutics and precision medicine. Its structural complexity allows for fine-tuning of pharmacokinetic properties, addressing common challenges like bioavailability and metabolic stability. This has led to increased searches for "piperidine derivatives in drug discovery" and "chlorophenyl-based bioactive compounds" across scientific databases.

The pyran-2-one moiety in this compound is another area of interest, as it is found in several natural products with demonstrated biological activities. This has sparked curiosity about its potential as a scaffold for novel inhibitors, particularly in the field of anti-inflammatory and anticancer research. Online queries such as "pyran-2-one derivatives and their applications" reflect this emerging focus.

From a synthetic chemistry perspective, the preparation of 4-((1-(2-(4-chlorophenyl)acetyl)piperidin-4-yl)oxy)-6-methyl-2H-pyran-2-one involves multi-step organic transformations, including N-acylation and etherification reactions. These methods are frequently discussed in forums and publications, with researchers seeking "efficient synthesis of piperidin-4-yloxy derivatives" and "optimization of pyran-2-one coupling reactions."

In summary, 4-((1-(2-(4-chlorophenyl)acetyl)piperidin-4-yl)oxy)-6-methyl-2H-pyran-2-one (CAS No. 1705250-66-3) represents a fascinating intersection of medicinal chemistry and drug design. Its structural features and potential applications make it a subject of ongoing investigation, particularly in the realms of GPCR modulation, enzyme inhibition, and targeted therapy. As research progresses, this compound may well emerge as a cornerstone in the development of next-generation therapeutics.